(1-cyclopropylazetidin-3-yl)methanol
Description
“(1-cyclopropylazetidin-3-yl)methanol” is a chemical compound with the CAS Number: 2305255-45-0 . It has a molecular weight of 175.66 . The IUPAC name for this compound is (3- (chloromethyl)-1-cyclopropylazetidin-3-yl)methanol .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H14ClNO/c9-3-8(6-11)4-10(5-8)7-1-2-7/h7,11H,1-6H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-cyclopropylazetidin-3-yl)methanol involves the conversion of a cyclopropylamine to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropylamine", "Formaldehyde", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with formaldehyde in the presence of hydrochloric acid to form (1-cyclopropylazetidin-3-yl)methanol.", "Step 2: The product from step 1 is then reduced using sodium cyanoborohydride to form the corresponding alcohol.", "Step 3: The alcohol is then deprotonated using sodium hydroxide to form the final product, (1-cyclopropylazetidin-3-yl)methanol." ] } | |
CAS No. |
2306274-92-8 |
Molecular Formula |
C7H13NO |
Molecular Weight |
127.2 |
Purity |
95 |
Origin of Product |
United States |
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